5,5-difluorohexanal
Overview
Description
5,5-Difluorohexanal (DFH) is a widely used organic compound in the field of organic chemistry. It is a colorless liquid with a strong, acrid odor. It is a versatile reagent that has been used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and fragrances. It is also used in the preparation of various intermediates and catalysts. In addition, DFH has been used in various scientific research applications, including biochemical and physiological studies.
Scientific Research Applications
5,5-difluorohexanal has been used in various scientific research applications, including biochemical and physiological studies. It has been used to study the effects of certain enzymes, hormones, and neurotransmitters on the body. In addition, 5,5-difluorohexanal has been used to study the effects of certain drugs on the body, such as anticoagulants, anti-inflammatory drugs, and antibiotics. It has also been used to study the effects of certain environmental toxins on the body, such as air pollutants and heavy metals.
Mechanism of Action
5,5-difluorohexanal is an aldehyde that is readily metabolized by various enzymes in the body. It is metabolized by cytochrome P450 enzymes, which are responsible for the metabolism of many drugs and toxins. The metabolites of 5,5-difluorohexanal are then further metabolized by other enzymes, such as glucuronosyltransferases, sulfotransferases, and glutathione-S-transferases. These enzymes are responsible for the detoxification of 5,5-difluorohexanal and its metabolites.
Biochemical and Physiological Effects
5,5-difluorohexanal has been found to have several biochemical and physiological effects on the body. It has been found to have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450 enzymes. It has also been found to have an inhibitory effect on the activity of certain hormones, such as cortisol. In addition, 5,5-difluorohexanal has been found to have an inhibitory effect on the activity of certain neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
5,5-difluorohexanal has several advantages and limitations for use in laboratory experiments. One advantage is that it is a relatively inexpensive reagent. In addition, 5,5-difluorohexanal is a highly selective reagent, which makes it ideal for use in the synthesis of various organic compounds. However, 5,5-difluorohexanal is also a highly volatile compound, which can make it difficult to handle in the laboratory. In addition, 5,5-difluorohexanal is a highly reactive compound, and it can react with other compounds in the laboratory, which can lead to unwanted side reactions.
Future Directions
There are several potential future directions for 5,5-difluorohexanal in scientific research. One potential direction is to further study the biochemical and physiological effects of 5,5-difluorohexanal on the body. Another potential direction is to study the effects of 5,5-difluorohexanal on the metabolism of various drugs and toxins. In addition, 5,5-difluorohexanal could be studied to determine its potential as a therapeutic agent. Finally, 5,5-difluorohexanal could be studied to determine its potential as a diagnostic agent.
Synthesis Methods
5,5-difluorohexanal is synthesized from the reaction of 1,5-difluoropentanal with boron trifluoride etherate. The reaction is conducted in anhydrous dichloromethane at room temperature, and the resulting product is a colorless liquid. The reaction is highly selective and produces a high yield of 5,5-difluorohexanal.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5,5-difluorohexanal can be achieved through a multi-step process involving the conversion of a starting material to the desired product.", "Starting Materials": [ "1-bromo-5,5-difluorohexane", "Sodium cyanide", "Sodium hydroxide", "Sulfuric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Conversion of 1-bromo-5,5-difluorohexane to 5,5-difluorohexanenitrile", "React 1-bromo-5,5-difluorohexane with sodium cyanide in the presence of sulfuric acid and water to form 5,5-difluorohexanenitrile.", "Step 2: Hydrolysis of 5,5-difluorohexanenitrile to 5,5-difluorohexanoic acid", "Treat 5,5-difluorohexanenitrile with sodium hydroxide to form 5,5-difluorohexanoic acid.", "Step 3: Conversion of 5,5-difluorohexanoic acid to 5,5-difluorohexanal", "React 5,5-difluorohexanoic acid with thionyl chloride to form 5,5-difluorohexanoyl chloride, which is then treated with water to form 5,5-difluorohexanal." ] } | |
CAS RN |
2229418-01-1 |
Molecular Formula |
C6H10F2O |
Molecular Weight |
136.1 |
Purity |
95 |
Origin of Product |
United States |
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